Cas no 326474-02-6 (3,5-Dimethoxy-3-(1,1-dimethylprop-2-enyl)-3,4-dihydropsoralen-4-one)

• Product Name: 3,5-Dimethoxy-3-(1,1-dimethylprop-2-enyl)-3,4-dihydropsoralen-4-one
• CAS No: 326474-02-6
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 6768402
• Update Time: 2024-03-03

3,5-Dimethoxy-3-(1,1-dimethylprop-2-enyl)-3,4-dihydropsoralen-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxy-3-(1,1-dimethylprop-2-enyl)-3,4-dihydropsoralen-4-one

• Inchi： 1S/C18H18O6/c1-6-17(2,3)18(22-5)15(19)13-12(24-16(18)20)9-11-10(7-8-23-11)14(13)21-4/h6-9H,1H2,2-5H3/t18-/m0/s1
• InChI Key： GJIFITGETLKYQN-SFHVURJKSA-N
• SMILES： C12C=COC1=CC1OC(=O)[C@](OC)(C(C)(C)C=C)C(=O)C=1C=2OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 1.625

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins
• Natural Products and Extracts Plant Extracts Plant based Halfordia kendack